![molecular formula C12H16N4O B2569215 2-azido-N-(4-butylphenyl)acetamide CAS No. 1486729-34-3](/img/structure/B2569215.png)
2-azido-N-(4-butylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-azido-N-(4-butylphenyl)acetamide is a biochemical compound with the molecular formula C12H16N4O and a molecular weight of 232.28 . It is used for proteomics research .
Synthesis Analysis
The synthesis of a similar compound, 2-azido-N-(4-nitrophenyl)acetamide, has been reported . The process involved dissolving 2-Chloro-N-(4-nitrophenyl)acetamide and sodium azide in a mixture of ethanol/water (70:30) and refluxing for 24 hours at 80 °C. After cooling, the compound precipitated, was filtered off, dried, and recrystallized from ethanol .Molecular Structure Analysis
The molecular structure of 2-azido-N-(4-butylphenyl)acetamide consists of 12 carbon atoms, 16 hydrogen atoms, 4 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
- Click Chemistry : 2-azido-N-(4-butylphenyl)acetamide is a valuable azide-containing compound for click chemistry reactions. It can react with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form triazoles. Researchers use this reaction to label biomolecules, study protein-protein interactions, and develop bioconjugates .
- Crystal Structure Studies : Researchers have reported the synthesis and crystal structure of 2-azido-N-phenylacetamide, a related compound. Understanding its solid-state arrangement aids in predicting reactivity and stability .
Chemical Biology and Proteomics
Crystallography and Structural Chemistry
properties
IUPAC Name |
2-azido-N-(4-butylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O/c1-2-3-4-10-5-7-11(8-6-10)15-12(17)9-14-16-13/h5-8H,2-4,9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYBSTGQWJCBSEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CN=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-(4-butylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.